Cas no 126771-28-6 (5,7,8,3',4'-pentahydroxyflavone 7-O-beta-D-xylopyranoside)

• Product Name: 5,7,8,3',4'-pentahydroxyflavone 7-O-beta-D-xylopyranoside
• CAS No: 126771-28-6
• MF: C₂₀H₁₈O₁₁
• MW: 434.350327014923
• CID: 2039850
• PubChem ID: 21589942
• Update Time: 2025-04-21

5,7,8,3',4'-pentahydroxyflavone 7-O-beta-D-xylopyranoside Chemical and Physical Properties

Names and Identifiers

• 5,7,8,3',4'-pentahydroxyflavone 7-O-beta-D-xylopyranoside
• 8-hydroxyluteolin-7-O-beta-xylopyranoside
• hypolaetin 7-O-beta-D-xylopyranoside
• E80626
• A-D-xylopyranoside
• CS-0648087
• 126771-28-6
• HYPOLETIN-7-O-BETA-D-XYLOPYRANOSIDE
• HY-N11495
• Hypoletin-7-O-
• DA-74367
• 2-(3,4-dihydroxyphenyl)-5,8-dihydroxy-7-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxychromen-4-one

• Inchi： 1S/C20H18O11/c21-8-2-1-7(3-9(8)22)13-4-10(23)15-11(24)5-14(17(27)19(15)30-13)31-20-18(28)16(26)12(25)6-29-20/h1-5,12,16,18,20-22,24-28H,6H2/t12-,16+,18-,20+/m1/s1
• InChI Key： JZTWSAIHBOFVRO-MINVPOHDSA-N
• SMILES： O1C[C@H]([C@@H]([C@H]([C@@H]1OC1=CC(=C2C(C=C(C3C=CC(=C(C=3)O)O)OC2=C1O)=O)O)O)O)O

Computed Properties

• Exact Mass: 434.08491139g/mol
• Monoisotopic Mass: 434.08491139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 186Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides
• Flavonoids